2-((4-fluorobenzyl)thio)-5-phenyl-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorobenzyl)thio)-5-phenyl-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Synthesis and Structural Analysis
2-((4-Fluorobenzyl)thio)-5-phenyl-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole and its derivatives have been synthesized and analyzed for their structural characteristics. For example, the synthesis and crystal structure analysis of related compounds have been described, showcasing the importance of substituents like chlorine and the role they play in molecular structure and interactions. Intramolecular hydrogen bonding and supramolecular networks formed through interactions like C–H⋯F have been observed, indicating the compound's potential for further study in materials science and supramolecular chemistry (Banu et al., 2014).
Nonlinear Optical Materials
The compound's derivatives have also been explored for their potential in nonlinear optical (NLO) applications. Synthesis and characterization of related benzimidazole derivatives, for instance, have shown significant values of molecular hyperpolarizabilities, indicating their promise as candidates for various NLO devices. This is attributed to the intramolecular charge transfer excited state facilitated by donor-acceptor π-conjugation, which is critical for high NLO responses (Manikandan, Perumal, & Jayamoorthy, 2019).
Antioxidant and Antimicrobial Activities
Research into the compound's derivatives has revealed their potential for biomedical applications, including their antioxidant and antimicrobial properties. A study demonstrated the synthesis of benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, which showed significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities. This indicates the compound's relevance in developing new therapeutic agents (Menteşe, Ülker, & Kahveci, 2015).
Lubricating Oil Additives
Further applications include the use of functionalized imidazoles as antioxidant additives for industrial lubricating oils. These derivatives have been tested and shown to enhance the antioxidant properties of lubricating oils, with particular substituents like thiomethyl groups increasing the antioxidant capacity. This research suggests the potential for the compound's derivatives in improving the performance and longevity of industrial lubricants (Ashry et al., 2014).
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]-5-phenyl-1-[4-(trifluoromethoxy)phenyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16F4N2OS/c24-18-8-6-16(7-9-18)15-31-22-28-14-21(17-4-2-1-3-5-17)29(22)19-10-12-20(13-11-19)30-23(25,26)27/h1-14H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIBDXUPVCNJQNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)(F)F)SCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16F4N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-fluorobenzyl)thio)-5-phenyl-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.